Cas no 2680901-92-0 (6-bromo-2-acetamido-1H-indole-3-carboxylic acid)

• Product Name: 6-bromo-2-acetamido-1H-indole-3-carboxylic acid
• CAS No: 2680901-92-0
• MF: C₁₁H₉BrN₂O₃
• MW: 297.104761838913
• CID: 5637222
• PubChem ID: 165932744
• Update Time: 2025-05-24

6-bromo-2-acetamido-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680901-92-0
• 6-bromo-2-acetamido-1H-indole-3-carboxylic acid
• EN300-28289551

• Inchi： 1S/C11H9BrN2O3/c1-5(15)13-10-9(11(16)17)7-3-2-6(12)4-8(7)14-10/h2-4,14H,1H3,(H,13,15)(H,16,17)
• InChI Key： WBQMSOPYRHFPJV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C(=O)O)=C(NC(C)=O)NC=2C=1

Computed Properties

• Exact Mass: 295.97965g/mol
• Monoisotopic Mass: 295.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.2Ų

Additional information on 6-bromo-2-acetamido-1H-indole-3-carboxylic acid

Introduction to 6-bromo-2-acetamido-1H-indole-3-carboxylic acid (CAS No. 2680901-92-0)

6-bromo-2-acetamido-1H-indole-3-carboxylic acid, with the chemical identifier CAS No. 2680901-92-0, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, characterized by its brominated indole core structure, has garnered considerable attention due to its versatile applications in drug discovery and synthetic chemistry. The presence of both an acetamido group and a carboxylic acid moiety makes it a valuable intermediate for the development of novel bioactive molecules.

The indole scaffold is a prominent structural motif in numerous pharmacologically active compounds, including antibiotics, antivirals, and anticancer agents. The introduction of a bromine atom at the 6-position enhances the electrophilicity of the indole ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. This property is particularly useful in constructing complex molecular architectures essential for targeted drug design.

The acetamido group at the 2-position introduces a polar amide functionality, which can influence solubility, bioavailability, and interactions with biological targets. Additionally, the carboxylic acid moiety at the 3-position provides a site for further derivatization, enabling the synthesis of esters, amides, or salts that may enhance pharmacokinetic properties. These structural features collectively make 6-bromo-2-acetamido-1H-indole-3-carboxylic acid a versatile building block for medicinal chemists.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents. For instance, studies have demonstrated the anti-inflammatory, antioxidant, and anticancer properties of various indole-based compounds. The bromine substituent in 6-bromo-2-acetamido-1H-indole-3-carboxylic acid allows for facile introduction of aryl groups via palladium-catalyzed cross-coupling reactions, enabling the generation of structurally diverse libraries for high-throughput screening.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular signaling pathways, making them attractive targets for therapeutic intervention. By modifying the indole core with functional groups such as amines or alcohols introduced through cross-coupling reactions, researchers can generate potent inhibitors with improved selectivity and efficacy. The acetamido group can also be utilized to fine-tune solubility and metabolic stability, which are crucial factors in drug development.

Another area where 6-bromo-2-acetamido-1H-indole-3-carboxylic acid finds utility is in the development of protease inhibitors. Proteases play essential roles in various physiological processes, including digestion and blood clotting. Inhibiting specific proteases has been successful in treating conditions such as HIV infection and cancer. The bromine atom on the indole ring facilitates diversification into more complex structures that can interact with protease active sites through hydrogen bonding and hydrophobic interactions.

The pharmaceutical industry has also explored derivatives of this compound for their potential antimicrobial properties. Indole derivatives have shown activity against Gram-positive and Gram-negative bacteria as well as fungi. The structural versatility of 6-bromo-2-acetamido-1H-indole-3-carboxylic acid allows medicinal chemists to modify key pharmacophoric regions to enhance antimicrobial efficacy while minimizing toxicity.

Advances in computational chemistry have further enhanced the utility of this compound in drug discovery. Molecular modeling studies can predict how modifications to the indole core will affect binding affinity to biological targets. For example, virtual screening techniques can identify optimal positions for introducing functional groups based on predicted interactions with protein or nucleic acid targets.

The synthesis of 6-bromo-2-acetamido-1H-indole-3-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors such as tryptophan or indole derivatives. Key steps include bromination at the 6-position followed by selective acetylation at the 2-position and carboxylation at the 3-position. Optimizing these synthetic routes is crucial for achieving high yields and purity necessary for pharmaceutical applications.

In conclusion,6-bromo-2-acetamido-1H-indole-3-carboxylic acid (CAS No. 2680901-92-0) is a valuable intermediate with broad applications in medicinal chemistry and drug development. Its unique structural features enable diverse functionalization strategies that are essential for designing novel bioactive molecules targeting various diseases including cancer, inflammation, and infectious disorders.